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Compound of Interest

Compound Name: MIL-125(Ti)

Cat. No.: B15869458

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MIL-125(Ti) is a titanium-based metal-organic framework (MOF) with a well-defined crystalline

structure and high porosity. These characteristics make it a promising material for various

applications, including gas storage, catalysis, and drug delivery. Powder X-ray Diffraction

(PXRD) is a fundamental and powerful technique for the structural characterization of MIL-
125(Ti). It is used to confirm the successful synthesis of the desired crystalline phase, assess

its purity, and determine its lattice parameters. This application note provides a detailed

protocol for the characterization of MIL-125(Ti) using PXRD.

Data Presentation
The crystalline structure of MIL-125(Ti) is characterized by a specific set of diffraction peaks in

its PXRD pattern. The experimental pattern should be in good agreement with the simulated

pattern derived from its known crystal structure. The main diffraction peaks for MIL-125(Ti) are

summarized in the table below. The d-spacing has been calculated using Bragg's Law (nλ = 2d

sinθ) for Cu Kα radiation (λ = 1.5406 Å).
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2θ (°)[1] d-spacing (Å)
Miller Indices (hkl)
[2]

Relative Intensity

6.8 12.99 (011) Strong

9.8 9.02 (002) Medium

11.7 7.56 (121) Medium

15.0 5.90 - Weak

15.4 5.75 - Weak

16.6 5.34 - Weak

18.1 4.90 - Weak

19.0 4.67 - Weak

19.6 4.53 - Weak

22.6 3.93 - Weak

23.5 3.78 - Weak

24.3 3.66 - Weak

29.7 3.01 - Weak

Note: Relative intensities are qualitative and may vary depending on the sample preparation

and instrument parameters.

Experimental Protocols
Synthesis of MIL-125(Ti)
A typical solvothermal synthesis method for MIL-125(Ti) is as follows[3][4]:

In a suitable container, dissolve 1,4-benzenedicarboxylic acid (BDC) in a mixture of N,N-

dimethylformamide (DMF) and methanol.

Under stirring, add titanium isopropoxide (Ti(O-iPr)4) to the solution.
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Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

Heat the autoclave at 150°C for 72 hours[5].

After cooling to room temperature, collect the white solid product by filtration or

centrifugation.

Wash the product thoroughly with DMF and methanol to remove unreacted precursors.

Dry the final product under vacuum.

Sample Preparation for PXRD
Proper sample preparation is crucial for obtaining high-quality PXRD data.

Ensure the synthesized MIL-125(Ti) is a fine, homogeneous powder. If necessary, gently

grind the sample in an agate mortar and pestle.

Mount the powdered sample onto a zero-background sample holder. Ensure the sample

surface is flat and level with the surface of the holder to avoid peak shifts.

Powder X-ray Diffraction (PXRD) Analysis
The following is a general protocol for PXRD data acquisition. Instrument-specific parameters

may need to be adjusted.

Instrument: A standard powder X-ray diffractometer equipped with a Cu Kα radiation source

(λ = 1.5406 Å).

Voltage and Current: Operate the X-ray tube at 40 kV and 40 mA.

Scan Range (2θ): Collect data from 5° to 50° in 2θ.

Step Size: Use a step size of 0.02°.

Scan Speed/Time per Step: A scan speed of 1-2°/min or a counting time of 1-2 seconds per

step is generally sufficient.
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Data Analysis
Phase Identification: Compare the experimental PXRD pattern with a simulated pattern from

the Crystallographic Information File (CIF) of MIL-125(Ti) or with reference patterns from the

literature. The main diffraction peaks should match in position and relative intensity[2][6].

Purity Assessment: The absence of significant unassigned peaks indicates a pure sample.

The presence of additional peaks may suggest the existence of unreacted starting materials

or other crystalline phases.

Crystallinity: Sharp and well-defined diffraction peaks are indicative of a highly crystalline

material. Broadened peaks may suggest small crystallite size or the presence of defects in

the crystal structure.

Lattice Parameter Refinement: For a more detailed analysis, the unit cell parameters can be

refined using appropriate software. The crystal structure of MIL-125(Ti) is tetragonal with the

space group I4/mmm[7].

Mandatory Visualization
The following diagram illustrates the experimental workflow for the characterization of MIL-
125(Ti) using PXRD.

Caption: Experimental workflow for MIL-125(Ti) characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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